2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile

• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 2-(1-oxo-2-azaspiro[4.4]nonan-4-yl)benzonitrile
• InChI: InChI=1S/C15H16N2O/c16-9-11-5-1-2-6-12(11)13-10-17-14(18)15(13)7-3-4-8-15/h1-2,5-6,13H,3-4,7-8,10H2,(H,17,18)
• InChI Key: SBAXOZJIZVIFKB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C(CNC2=O)C3=CC=CC=C3C#N

Description

2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile (CAS# 2059941-35-2) is a spirocyclic compound with the molecular formula C15H16N2O and a molecular weight of 240.30 g/mol . This building block features a spiro[4.4]nonane core system, a structure of high interest in medicinal chemistry due to its three-dimensionality and potential to improve physicochemical properties in drug candidates . Spiroazetidin-2-ones, such as this compound, represent a valuable class of scaffolds for the development of novel bioactive molecules. Research into analogous N-(1-aryl-3-oxo-2-azaspiro[3.5]nonan-2-yl)benzamides has demonstrated antinociceptive (pain-blocking) activity in pharmacological studies, indicating the potential of this structural class in central nervous system (CNS) and analgesic research . The compound is readily available for research and development purposes. As a versatile spirocyclic synthon, it is suited for hit-to-lead optimization and the exploration of new chemical space in drug discovery programs. The product is provided with ≥95% purity. FOR RESEARCH USE ONLY. Not intended for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-Oxo-2-azaspiro[4One common method involves the intramolecular 1,3-dipolar cycloaddition reaction, which forms the spirocyclic structure . The reaction conditions often include the use of a suitable solvent, such as dichloromethane, and a catalyst, such as triethylamine, to facilitate the cycloaddition process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving multiple steps of purification, such as recrystallization or chromatography, to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert the nitrile group to an amine or other functional groups.

Substitution: The benzonitrile moiety can undergo substitution reactions, where different substituents are introduced to the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Electrophilic aromatic substitution reactions can be carried out using reagents like bromine or nitric acid under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines. Substitution reactions can introduce various functional groups to the aromatic ring, such as halogens or nitro groups.

Scientific Research Applications

2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of spirocyclic compounds.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and receptor binding.

Industry: Used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The spirocyclic structure allows it to fit into binding sites with high specificity, potentially modulating the activity of the target. The benzonitrile group can participate in hydrogen bonding or π-π interactions, further stabilizing the compound’s binding to its target.

Comparison with Similar Compounds

Structural Analogues and Their Properties

The table below highlights key structural and functional differences between the target compound and analogues from the evidence:

Compound Name	Core Structure	Key Substituents	Reported Activity	Physical Properties
2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile (Target)	2-azaspiro[4.4]nonan-1-one fused with benzonitrile	None specified	Inferred potential anti-inflammatory/anticancer	Not provided
4'-((2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl)-... benzonitrile	1,3-diazaspiro[4.4]non-1-en core with butyl and methyl groups	Butyl, methyl	Not specified	Not provided
7.XXIX: Benzimidazole-oxadiazole-benzonitrile	Benzimidazole nucleus with oxadiazole and benzonitrile	Nitro, methoxy, oxadiazole	Anti-inflammatory (comparable to diclofenac)	Mp: 212–214°C; IR, NMR confirmed
2-Oxo-1-azaspiro[3.3]heptane-6-carbonitrile	Smaller spiro ring (3.3) with nitrile	None	Discontinued; no activity data	Discontinued
Polymorphic quinazolinone-benzonitrile	Quinazolinone core with benzonitrile	Hydroxy, isopropyl	Pharmaceutical applications (patented)	Polymorph-specific stability

Key Structural and Functional Insights

Spiro Ring Size and Heteroatoms: The target compound’s 2-azaspiro[4.4]nonan-1-one core provides a larger, more flexible scaffold compared to smaller spiro systems (e.g., 2-oxo-1-azaspiro[3.3]heptane in ). Larger spiro rings may enhance binding to biological targets due to increased conformational diversity .

Substituent Effects :

• Electron-withdrawing groups (e.g., nitro in 7.XXIX) and aromatic systems (e.g., oxadiazole in 7.XXIX) are associated with enhanced anti-inflammatory activity, as demonstrated in . The target compound’s benzonitrile group may similarly modulate electron density, influencing reactivity .
• Lipophilic substituents (e.g., butyl in ) may improve membrane permeability but reduce aqueous solubility, a trade-off critical for drug design .

Biological Activity :

• Compound 7.XXIX () showed anti-inflammatory activity comparable to diclofenac sodium, suggesting that benzonitrile derivatives with heterocyclic appendages (e.g., benzimidazole, oxadiazole) are promising leads. The target compound’s spirocyclic nitrile system may exhibit analogous activity, though empirical validation is needed .
• Polymorphic forms () highlight the importance of crystallography (e.g., SHELX, ORTEP) in optimizing physicochemical properties like solubility and stability for pharmaceutical use .

Biological Activity

2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile is a synthetic compound characterized by a unique spirocyclic structure that combines a benzonitrile moiety with a 2-azaspiro[4.4]nonane ring system. Its molecular formula is C₁₅H₁₆N₂O, indicating the presence of two nitrogen atoms and one oxygen atom. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly its interactions with various biological targets, including enzymes and receptors.

Structural Characteristics

The spirocyclic nature of 2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile contributes to its rigidity and allows for diverse functionalization. The benzonitrile group can participate in hydrogen bonding and π-π interactions, which may enhance binding stability to biological targets. The unique combination of these structural features makes it a valuable candidate for drug development.

Research indicates that the mechanism of action of 2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile involves fitting into specific binding sites on enzymes or receptors, potentially modulating their activity. This selectivity is crucial for developing therapeutic agents with minimal side effects.

In Vitro Studies

Several studies have explored the biological activity of 2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile:

• Enzyme Inhibition : The compound has shown promising results in inhibiting acetylcholinesterase (AChE), an enzyme associated with neurodegenerative diseases like Alzheimer's. Inhibition of AChE can lead to increased levels of acetylcholine, which is beneficial for cognitive function.
• Antioxidant Properties : Preliminary investigations suggest that derivatives of this compound exhibit antioxidant activity, which is vital for protecting cells from oxidative stress. This activity was assessed using DPPH radical scavenging assays, showing varying degrees of efficacy compared to standard antioxidants like ascorbic acid.
• Neuroprotective Effects : Compounds similar to 2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile have been evaluated for neuroprotective properties against oxidative stress-induced cellular damage, indicating potential applications in treating neurodegenerative conditions.

Case Study 1: Acetylcholinesterase Inhibition

In a study evaluating novel compounds for AChE inhibition, derivatives related to 2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile were synthesized and screened. The most active compounds demonstrated significant inhibition of AChE with IC50 values comparable to established inhibitors like donepezil, suggesting their potential as therapeutic agents for Alzheimer’s disease .

Case Study 2: Antioxidant Activity

A series of compounds derived from the spirocyclic framework were tested for antioxidant activity using DPPH and FRAP assays. Results indicated that some derivatives exhibited IC50 values in the low micromolar range, highlighting their potential as effective antioxidants .

Comparative Analysis

The following table summarizes the biological activities and structural features of selected compounds related to 2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile:

Compound Name	Structural Features	Biological Activity	Unique Properties
2-{1-Oxo-2-azaspiro[4.4]nonan-4-yl}benzonitrile	Spirocyclic structure with benzonitrile	AChE inhibition, antioxidant	High binding specificity
1-Oxo-2-azaspiro[4.4]nonane	Lacks benzonitrile group	Limited biological activity	Less versatile
N-(1-Aryl-3-oxo-2-azaspiro[3.5]nonane)	Different spirocyclic size	Varies by substitution	Affects activity